(1s,3s)-3-(4-chlorophenyl)-3-hydroxycyclobutane-1-carboxylic acid, trans
Overview
Description
(1S,3S)-3-(4-Chlorophenyl)-3-hydroxycyclobutane-1-carboxylic acid, trans (CPCB-COOH) is an important structural component of many natural products and pharmaceuticals. It is a cyclobutane carboxylic acid with a 4-chlorophenyl substituent, and is commonly referred to as CPCB-COOH. This compound has been studied extensively due to its potential as a synthetic target for the production of drugs, and its unique properties.
Scientific Research Applications
(1s,3s)-3-(4-chlorophenyl)-3-hydroxycyclobutane-1-carboxylic acid, trans has been studied extensively for its potential as a synthetic target for the production of drugs. It has been used in various studies to investigate its pharmacological effects, including its ability to inhibit the growth of certain bacteria and fungi. Additionally, it has also been studied for its potential as an anti-inflammatory agent and as a potential therapeutic target for the treatment of various diseases.
Mechanism of Action
The mechanism of action of (1s,3s)-3-(4-chlorophenyl)-3-hydroxycyclobutane-1-carboxylic acid, trans is not fully understood, but it is thought to act as an inhibitor of certain enzymes. Specifically, it is believed to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. Additionally, this compound has been shown to inhibit the activity of the enzyme tyrosinase, which is involved in the production of melanin.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit the growth of certain bacteria and fungi, and reduce the production of melanin. Additionally, it has been shown to have anti-cancer properties, as it has been shown to inhibit the growth of certain cancer cells.
Advantages and Limitations for Lab Experiments
(1s,3s)-3-(4-chlorophenyl)-3-hydroxycyclobutane-1-carboxylic acid, trans is a useful compound for laboratory experiments due to its unique properties and potential for drug synthesis. However, there are some limitations for its use in the laboratory. Specifically, the compound is difficult to synthesize due to the complexity of the cyclobutane ring, and it is not very stable in solution. Additionally, it is not very soluble in water, which can limit its use in certain experiments.
Future Directions
The potential applications of (1s,3s)-3-(4-chlorophenyl)-3-hydroxycyclobutane-1-carboxylic acid, trans are vast, and there are many potential future directions for its use. One potential direction is its use in the development of new drugs for the treatment of various diseases. Additionally, it could be explored for its potential as an anti-inflammatory agent or as a potential therapeutic target for the treatment of cancer. Furthermore, it could be studied for its potential as a cosmetic or skin-care ingredient, as its ability to reduce melanin production could be beneficial in this area. Finally, it could be explored for its potential as an insecticide or herbicide, as its ability to inhibit the growth of certain bacteria and fungi could be useful in this area.
Synthesis Methods
(1s,3s)-3-(4-chlorophenyl)-3-hydroxycyclobutane-1-carboxylic acid, trans is synthesized through a variety of methods, including the use of Grignard reagents and Wittig reactions. The Grignard reagent is a powerful tool for the synthesis of this compound, as it can be used to form the desired cyclobutane ring. The Wittig reaction is another popular method for the synthesis of this compound, as it is a highly efficient and cost-effective method.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1s,3s)-3-(4-chlorophenyl)-3-hydroxycyclobutane-1-carboxylic acid, trans involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "4-chlorobenzaldehyde", "ethyl acetoacetate", "sodium ethoxide", "cyclobutanone", "sodium borohydride", "acetic acid", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Condensation of 4-chlorobenzaldehyde and ethyl acetoacetate in the presence of sodium ethoxide to form 4-chloro-α-ethoxycarbonylbenzeneacetic acid ethyl ester", "Step 2: Cyclization of 4-chloro-α-ethoxycarbonylbenzeneacetic acid ethyl ester with cyclobutanone in the presence of sodium ethoxide to form (1R,3R)-3-(4-chlorophenyl)-3-hydroxycyclobutane-1-carboxylic acid ethyl ester", "Step 3: Reduction of (1R,3R)-3-(4-chlorophenyl)-3-hydroxycyclobutane-1-carboxylic acid ethyl ester with sodium borohydride in the presence of acetic acid to form (1R,3R)-3-(4-chlorophenyl)-3-hydroxycyclobutane-1-carboxylic acid", "Step 4: Conversion of (1R,3R)-3-(4-chlorophenyl)-3-hydroxycyclobutane-1-carboxylic acid to (1S,3S)-3-(4-chlorophenyl)-3-hydroxycyclobutane-1-carboxylic acid, trans by treatment with sodium hydroxide and hydrochloric acid followed by neutralization with sodium bicarbonate and crystallization from water" ] } | |
CAS RN |
1812175-29-3 |
Molecular Formula |
C11H11ClO3 |
Molecular Weight |
226.7 |
Purity |
95 |
Origin of Product |
United States |
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